Cas no 721-71-1 ([(e)-[(e)-3-(5-nitrofuran-2-yl)prop-2-enylidene]amino]urea)

• Product Name: [(e)-[(e)-3-(5-nitrofuran-2-yl)prop-2-enylidene]amino]urea
• CAS No: 721-71-1
• MF: C₈H₈N₄O₄
• MW: 224.17352104187
• CID: 1753350
• PubChem ID: 9561452
• Update Time: 2025-04-21

[(e)-[(e)-3-(5-nitrofuran-2-yl)prop-2-enylidene]amino]urea Chemical and Physical Properties

Names and Identifiers

• [(e)-[(e)-3-(5-nitrofuran-2-yl)prop-2-enylidene]amino]urea
• NF-242
• NSC 53264
• BRN 0021542
• 5-Nitro-2-furanacrylaldehyde 1-semicarbazone
• 2-FURANACRYLALDEHYDE, 5-NITRO-, 1-SEMICARBAZONE
• NSC53264
• AC1Q5AZG
• CHEMBL1632500
• NSC-53264
• 5-Nitro-2-furanacrylaldehyde 1-semicarbazone;2-FURANACRYLALDEHYDE,5-NITRO-,1-SEMICARBAZONE;NF-242;
• 721-71-1
• 4-17-00-04704 (Beilstein Handbook Reference)
• 2-(3-(5-Nitrofuran-2-yl)allylidene)hydrazine-1-carboxamide

• Inchi： 1S/C8H8N4O4/c9-8(13)11-10-5-1-2-6-3-4-7(16-6)12(14)15/h1-5H,(H3,9,11,13)/b2-1+,10-5+
• InChI Key： HYPUCPMYDLRLLS-WYAOVLDQSA-N
• SMILES： O1C(=CC=C1/C=C/C=N/NC(N)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.05500
• Monoisotopic Mass: 224.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 126A^2

Experimental Properties

• Density: 1.512
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.63
• PSA: 126.44000
• LogP: 2.46950